Cas no 1492219-88-1 (Cyclopentane, (2-chloro-1-methylethyl)-)

Cyclopentane, (2-chloro-1-methylethyl)-, is a chlorinated cyclopentane derivative with a branched alkyl substituent. This compound is characterized by its unique structural features, combining a cyclopentane ring with a chloro-substituted isopropyl group, which may enhance its reactivity in synthetic applications. Its potential utility lies in organic synthesis, particularly as an intermediate in the preparation of more complex molecules, owing to the presence of both a reactive chloro group and a sterically influenced cyclopentane backbone. The compound’s stability and functional group compatibility make it suitable for selective transformations in pharmaceutical or agrochemical research. Proper handling is required due to the presence of a halogen substituent.
Cyclopentane, (2-chloro-1-methylethyl)- structure
1492219-88-1 structure
Product Name:Cyclopentane, (2-chloro-1-methylethyl)-
CAS No:1492219-88-1
MF:C8H15Cl
MW:146.657701730728
CID:5282379
Update Time:2025-11-01

Cyclopentane, (2-chloro-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, (2-chloro-1-methylethyl)-
    • (1-Chloropropan-2-yl)cyclopentane
    • Inchi: 1S/C8H15Cl/c1-7(6-9)8-4-2-3-5-8/h7-8H,2-6H2,1H3
    • InChI Key: CRTBHKMHLVEIQQ-UHFFFAOYSA-N
    • SMILES: C1(C(C)CCl)CCCC1

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Additional information on Cyclopentane, (2-chloro-1-methylethyl)-

Introduction to Cyclopentane, (2-chloro-1-methylethyl)- (CAS No. 1492219-88-1)

Cyclopentane, (2-chloro-1-methylethyl)- (CAS No. 1492219-88-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring structure and the presence of a 2-chloro-1-methylethyl substituent, which imparts specific reactivity and stability profiles.

The chemical structure of Cyclopentane, (2-chloro-1-methylethyl)- is particularly interesting due to the combination of the cyclopentane ring and the chlorinated alkyl group. The cyclopentane ring is a five-membered cyclic hydrocarbon that is known for its stability and ability to participate in a variety of chemical reactions. The 2-chloro-1-methylethyl substituent introduces a chlorine atom and a methyl group, which can significantly influence the compound's reactivity and solubility properties.

In the context of pharmaceutical research, Cyclopentane, (2-chloro-1-methylethyl)- has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that this compound can serve as a building block for the development of new therapeutic agents with improved pharmacological profiles. For instance, researchers at the University of California have utilized this compound in the synthesis of antiviral agents that show promising activity against several viral strains.

One of the key advantages of Cyclopentane, (2-chloro-1-methylethyl)- is its versatility in chemical synthesis. The presence of the chlorinated alkyl group provides multiple reaction sites that can be selectively modified to introduce various functional groups. This makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities. Additionally, the cyclopentane ring offers structural rigidity that can enhance the stability and bioavailability of the final products.

In materials science, Cyclopentane, (2-chloro-1-methylethyl)- has been investigated for its potential use in the development of advanced polymers and coatings. The unique combination of hydrophobic and reactive functionalities makes it suitable for applications where controlled release or surface modification is required. For example, researchers at MIT have used this compound to create polymer coatings with enhanced adhesion properties and improved resistance to environmental degradation.

The physical properties of Cyclopentane, (2-chloro-1-methylethyl)- are also noteworthy. It is typically a colorless liquid with a low boiling point, making it easy to handle and process in laboratory settings. Its solubility in common organic solvents such as dichloromethane and ethanol further facilitates its use in various synthetic protocols. These properties make it an ideal candidate for both small-scale laboratory experiments and large-scale industrial processes.

Safety considerations are an essential aspect when working with any chemical compound. While Cyclopentane, (2-chloro-1-methylethyl)- is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure safety. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended to minimize any potential risks.

In conclusion, Cyclopentane, (2-chloro-1-methylethyl)- (CAS No. 1492219-88-1) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.

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